Cas no 2137099-00-2 ((1S)-1-[1-(2-hydroxyethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethan-1-ol)
(1S)-1-[1-(2-hydroxyethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- EN300-744433
- 2137099-00-2
- (1S)-1-[1-(2-hydroxyethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethan-1-ol
-
- Inchi: 1S/C7H13N3O3/c1-13-5-7(12)6-4-8-9-10(6)2-3-11/h4,7,11-12H,2-3,5H2,1H3/t7-/m1/s1
- InChI Key: VKPVTIPQKPWHCJ-SSDOTTSWSA-N
- SMILES: O[C@H](COC)C1=CN=NN1CCO
Computed Properties
- Exact Mass: 187.09569129g/mol
- Monoisotopic Mass: 187.09569129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2
- Topological Polar Surface Area: 80.4Ų
(1S)-1-[1-(2-hydroxyethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-744433-0.05g |
(1S)-1-[1-(2-hydroxyethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethan-1-ol |
2137099-00-2 | 95.0% | 0.05g |
$1452.0 | 2025-03-11 | |
| Enamine | EN300-744433-0.1g |
(1S)-1-[1-(2-hydroxyethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethan-1-ol |
2137099-00-2 | 95.0% | 0.1g |
$1521.0 | 2025-03-11 | |
| Enamine | EN300-744433-0.25g |
(1S)-1-[1-(2-hydroxyethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethan-1-ol |
2137099-00-2 | 95.0% | 0.25g |
$1591.0 | 2025-03-11 | |
| Enamine | EN300-744433-0.5g |
(1S)-1-[1-(2-hydroxyethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethan-1-ol |
2137099-00-2 | 95.0% | 0.5g |
$1660.0 | 2025-03-11 | |
| Enamine | EN300-744433-1.0g |
(1S)-1-[1-(2-hydroxyethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethan-1-ol |
2137099-00-2 | 95.0% | 1.0g |
$1729.0 | 2025-03-11 | |
| Enamine | EN300-744433-2.5g |
(1S)-1-[1-(2-hydroxyethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethan-1-ol |
2137099-00-2 | 95.0% | 2.5g |
$3389.0 | 2025-03-11 | |
| Enamine | EN300-744433-5.0g |
(1S)-1-[1-(2-hydroxyethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethan-1-ol |
2137099-00-2 | 95.0% | 5.0g |
$5014.0 | 2025-03-11 | |
| Enamine | EN300-744433-10.0g |
(1S)-1-[1-(2-hydroxyethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethan-1-ol |
2137099-00-2 | 95.0% | 10.0g |
$7435.0 | 2025-03-11 |
(1S)-1-[1-(2-hydroxyethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethan-1-ol Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on (1S)-1-[1-(2-hydroxyethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethan-1-ol
Recent Advances in the Study of (1S)-1-[1-(2-hydroxyethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethan-1-ol (CAS: 2137099-00-2)
In recent years, the compound (1S)-1-[1-(2-hydroxyethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethan-1-ol (CAS: 2137099-00-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole and hydroxyethyl moieties, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.
The synthesis of (1S)-1-[1-(2-hydroxyethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethan-1-ol has been optimized through advanced catalytic methods, including click chemistry, which ensures high yield and purity. Recent publications highlight the use of copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) as a key step in the synthesis process. This method not only enhances the efficiency of the reaction but also minimizes by-products, making it suitable for large-scale production.
Pharmacological studies have revealed that this compound exhibits potent anti-inflammatory and antimicrobial activities. In vitro and in vivo experiments demonstrate its ability to inhibit key inflammatory mediators such as TNF-α and IL-6, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its antimicrobial efficacy against a range of Gram-positive and Gram-negative bacteria positions it as a candidate for novel antibiotic development.
Mechanistic investigations have further elucidated the molecular interactions of (1S)-1-[1-(2-hydroxyethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethan-1-ol with biological targets. Structural analysis indicates that the triazole ring plays a critical role in binding to enzyme active sites, while the hydroxyethyl and methoxy groups contribute to solubility and bioavailability. These findings are supported by molecular docking studies and X-ray crystallography data.
In conclusion, the compound (1S)-1-[1-(2-hydroxyethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethan-1-ol (CAS: 2137099-00-2) represents a promising scaffold for further drug discovery efforts. Its versatile pharmacological profile and well-characterized synthesis route make it a valuable candidate for preclinical and clinical development. Future research should focus on optimizing its pharmacokinetic properties and exploring its therapeutic potential in diverse disease models.
2137099-00-2 ((1S)-1-[1-(2-hydroxyethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)